2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C22H23N3O5/c1-4-15-7-5-6-8-17(15)23-20(26)14-24-11-12-25(22(28)21(24)27)16-9-10-18(29-2)19(13-16)30-3/h5-13H,4,14H2,1-3H3,(H,23,26)
• InChI Key: RYAJMMIMNQSNSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol

Description

2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-ethylphenyl)acetamide, also known as DPA-714, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DPA-714 is a selective ligand for translocator protein 18 kDa (TSPO), which is highly expressed in the brain and has been implicated in a variety of neurological disorders.

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Research by Chkirate et al. (2019) on coordination complexes constructed from pyrazole-acetamide derivatives demonstrates the significance of hydrogen bonding in self-assembly processes. The study reveals that these complexes exhibit significant antioxidant activity, which suggests potential applications in materials science and medicinal chemistry for structurally related compounds (Chkirate et al., 2019).

Synthetic Methodologies for Alkaloid Synthesis

The work by Chikaoka et al. (2003) on the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes showcases the potential of using similar compounds in synthetic organic chemistry, particularly in the synthesis of complex natural products and alkaloids (Chikaoka et al., 2003).

Anticancer Drug Synthesis and Molecular Docking

Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and confirmed its anticancer activity through in silico modeling, targeting the VEGFr receptor. This indicates the potential of acetamide derivatives in the design and development of new anticancer agents (Sharma et al., 2018).